Cas no 2138115-30-5 (1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one)

• Product Name: 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one
• CAS No: 2138115-30-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5941709
• PubChem ID: 165783414
• Update Time: 2025-07-17

1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1161039
• 1-[5-hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one
• 2138115-30-5
• 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one

• Inchi： 1S/C14H26N2O2/c1-10(2)12-6-5-11(17)9-13(12)16-8-4-7-15(3)14(16)18/h10-13,17H,4-9H2,1-3H3
• InChI Key： AALCWGRAPUOKGB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1C(N(C)CCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one

Comprehensive Overview of 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one (CAS No. 2138115-30-5)

In the realm of organic chemistry and pharmaceutical research, 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one (CAS No. 2138115-30-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclohexyl and diazinan-2-one moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a hydroxyl group with a substituted cyclohexane ring, offering versatility in synthetic modifications and drug design.

The CAS No. 2138115-30-5 identifier is crucial for researchers seeking precise chemical data, as it ensures accurate identification across databases and publications. The compound's IUPAC name reflects its intricate structure, highlighting the presence of a propan-2-yl group and a methyl-substituted diazinan-2-one ring. Such features are often associated with enhanced stability and bioavailability, making this compound a candidate for further pharmacological studies.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in molecules like 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, such as enzymes or receptors. This aligns with the growing demand for precision medicine and targeted therapies, where structurally unique compounds play a pivotal role.

From a synthetic perspective, the compound's hydroxycyclohexyl segment offers opportunities for derivatization, enabling the creation of analogs with tailored properties. This is particularly relevant in the context of green chemistry, where sustainable synthesis methods are prioritized. The methyl-diazinanone component further contributes to its potential as a scaffold for central nervous system (CNS) drug development, a hot topic in neurodegenerative disease research.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing CAS No. 2138115-30-5. These methods validate its purity and structural integrity, which are critical for reproducibility in academic and industrial settings. Additionally, the compound's logP and solubility profiles are frequently analyzed to assess its suitability for formulation development.

In the broader context of chemical innovation, this compound exemplifies the intersection of medicinal chemistry and material science. Its potential extends beyond pharmaceuticals, with exploratory studies examining its role in catalysis and functional materials. As the scientific community continues to explore its applications, 1-[5-Hydroxy-2-(propan-2-yl)cyclohexyl]-3-methyl-1,3-diazinan-2-one remains a compelling subject for future research.